Cas no 946216-43-9 (N-(2,5-difluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide)

• Product Name: N-(2,5-difluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• CAS No: 946216-43-9
• MF: C₂₂H₂₁F₂N₃O₃
• MW: 413.41725230217
• CID: 6150816
• PubChem ID: 16885624
• Update Time: 2025-07-08

N-(2,5-difluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-difluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide
• AKOS024488983
• N-(2,5-difluorophenyl)-4-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)butanamide
• F5013-1232
• N-(2,5-difluorophenyl)-4-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]butanamide
• N-(2,5-difluorophenyl)-4-[3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]butanamide
• 946216-43-9

• Inchi： 1S/C22H21F2N3O3/c1-2-30-17-8-5-15(6-9-17)19-11-12-22(29)27(26-19)13-3-4-21(28)25-20-14-16(23)7-10-18(20)24/h5-12,14H,2-4,13H2,1H3,(H,25,28)
• InChI Key： HBJOYDUVLVDKEF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(CCCN1C(C=CC(C2C=CC(=CC=2)OCC)=N1)=O)=O)F

Computed Properties

• Exact Mass: 413.15509786g/mol
• Monoisotopic Mass: 413.15509786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71Ų

Additional information on N-(2,5-difluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide

Comprehensive Overview of N-(2,5-difluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS No. 946216-43-9)

N-(2,5-difluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide (CAS 946216-43-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound features a pyridazine core, a difluorophenyl moiety, and an ethoxy phenyl group, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine and targeted therapy.

The molecular structure of N-(2,5-difluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide includes a butanamide linker, which enhances its binding affinity to specific protein targets. This characteristic has spurred investigations into its potential as a kinase inhibitor or GPCR modulator, topics frequently searched in academic and industrial databases. With the rise of AI-driven drug design, computational studies on this compound have increased, focusing on its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) to predict clinical viability.

Recent publications highlight the compound’s relevance in neurodegenerative disease research, a hotspot in 2024 due to aging populations. Its fluorinated and ethoxyphenyl components are noted for improving blood-brain barrier penetration, a key challenge in CNS drug development. Additionally, its 6-oxo-1,6-dihydropyridazine scaffold is being studied for antioxidant properties, linking it to oxidative stress mitigation—a trending topic in longevity and wellness communities.

From a synthetic chemistry perspective, CAS 946216-43-9 exemplifies advancements in heterocyclic chemistry, with its pyridazinone ring offering versatility for derivatization. Laboratories are optimizing routes to improve yield and purity, addressing common search queries like “efficient synthesis of fluorinated pyridazines”. The compound’s ethoxyphenyl group also aligns with green chemistry trends, as researchers seek eco-friendly solvents for its preparation.

In conclusion, N-(2,5-difluorophenyl)-4-3-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylbutanamide represents a convergence of cutting-edge therapeutic targets and synthetic innovation. Its multifaceted applications—from drug discovery to materials science—ensure its prominence in scientific discourse, while SEO-friendly terms like “fluorinated bioactive compounds” and “pyridazine derivatives in medicine” enhance its visibility in digital research platforms.